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Compound of Interest

Compound Name: 9-Oxo0OTrE

Cat. No. B177986

An In-Depth Technical Guide to 9-OxoOTrE (9-0x0-10(E),12(Z),15(Z)-octadecatrienoic acid)

Introduction

9-0Ox0-10(E),12(Z2),15(2)-octadecatrienoic acid (9-OxoOTrE) is an oxidized fatty acid, classified
as an oxylipin, that has garnered significant interest within the scientific community.[1] Oxylipins
are derived from the metabolism of polyunsaturated fatty acids and are involved in a variety of
physiological and pathological processes. 9-OxoOTrE is specifically formed from the oxidation
of 9-hydroperoxyoctadecatrienoic acid (9-HpOTrE) and has demonstrated notable biological
activities, including antimicrobial and anti-inflammatory effects.[1][2] This technical guide
provides a comprehensive overview of the chemical structure, properties, biological activity,
and synthesis of 9-OxoOTrE, tailored for researchers, scientists, and professionals in drug
development.

Chemical Structure and Properties

The chemical structure of 9-OxoOTrE consists of an 18-carbon chain with a ketone group at
the ninth carbon and three double bonds at the 10th, 12th, and 15th positions, with specific E,
Z, Z stereochemistry.[1] This distinct structure is crucial for its biological function.

Table 1: Chemical and Physical Properties of 9-OxoOTrE
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Property Value Source
IUPAC Name (10E,122,157)-9-oxooctadeca- 3]
10,12,15-trienoic acid

Synonyms 9-KOTE, 9-KOTrE [2]
CAS Number 125559-74-2 [2][4]
Molecular Formula C1sH2803 [21[3114]
Molecular Weight 292.4 g/mol [2][3]
Purity >95% [2]
Formulation A solution in ethanol [2]

UV max (Amax) 279 nm [2][5]
Solubility (DMF) 50 mg/ml [2]
Solubility (DMSO) 50 mg/ml [2]
Solubility (Ethanol) 50 mg/ml [2]
Solubility (PBS, pH 7.2) 1 mg/ml [2]
Storage Temperature -80°C [2]
Stability > 2 years [2]

ACHDMUPTZYZIGR-
INChl Key [2]
CUHSZNQNSA-N

Biological Activity and Signaling Pathways

9-Ox0OTrE exhibits a range of biological activities, primarily centered around its anti-
inflammatory and immunomodulatory properties.[1] It has also been shown to possess
antimicrobial activity against various plant pathogenic bacteria and fungi.[2]

A key mechanism underlying its anti-inflammatory effects is the activation of Peroxisome
Proliferator-Activated Receptor alpha (PPARQ).[1] PPARa is a nuclear receptor that plays a
critical role in the regulation of lipid metabolism and inflammation. By activating PPARq, 9-
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OxoOTrE can modulate the expression of target genes, leading to a reduction in inflammatory
responses.[1] The electrophilic nature of 9-OxoOTrE, conferred by its a,3-unsaturated keto
group, is believed to be important for this activity.[1]

Caption: 9-OxoOTrE activates PPARaq, leading to gene expression changes and anti-
inflammatory effects.

Synthesis and Experimental Protocols
Biosynthesis

The primary route for the formation of 9-OxoOTYE in biological systems is through the oxidation
of 9-hydroperoxyoctadecatrienoic acid (9-HpOTrE).[1][2] This conversion can occur either
enzymatically, catalyzed by fatty acid dehydrogenases, or non-enzymatically.[1] This process is
a key step in the generation of a class of signaling molecules with diverse biological functions.

[1]

Caption: Biosynthetic pathway of 9-OxoOTrE from a-linolenic acid.

Chemical Synthesis

An efficient chemical synthesis for 9-OxoOTrE has been reported, providing a means to obtain
this compound for research purposes. While detailed step-by-step protocols are often
proprietary or found within specific publications, the general strategy involves the
stereoselective construction of the triene system and the introduction of the keto functionality at
the C9 position. One published method provides an efficient synthesis for (10E, 12Z,157)-9-
oxo-octadecatrienoic acid.[2]

Analytical Methods

High-Performance Liquid Chromatography (HPLC): HPLC is a key analytical technique for the
purification and quantification of 9-OxoOTYrE. A reported purity of 97.0% was determined by this
method.[5]

Mass Spectrometry (MS): Mass spectrometry is used for the structural confirmation and
identification of 9-OxoOTrE. The expected mass-to-charge ratio for the deprotonated molecule
[M-H]~ is 291.3.[5]
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Thin-Layer Chromatography (TLC): TLC can be used as a simple and rapid method to assess
the purity of 9-OxoOTrE, with reported purities of 100% in some batches.[5]

UV Spectroscopy: The conjugated triene system in 9-OxoOTrE gives it a characteristic UV
absorbance maximum at 279 nm, which is useful for its detection and quantification.[2][5]

Conclusion

9-Oxo0OTrE is a biologically active oxylipin with significant potential in the fields of inflammation
and immunology research. Its well-defined chemical structure and properties, coupled with its
known mechanism of action through PPARa activation, make it an interesting molecule for
further investigation and potential therapeutic development. The availability of synthetic routes
and established analytical methods will facilitate its continued study. This guide provides a
foundational understanding of 9-OxoOTrE for scientists and researchers aiming to explore its
role in health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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